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This guide provides a comprehensive technical overview of 2-
Hydroxycyclopentanecarbaldehyde, a bifunctional organic molecule of interest to

researchers in synthetic chemistry and drug development. By virtue of its vicinal hydroxyl and

aldehyde moieties on a cyclopentane scaffold, this compound presents a unique combination

of stereochemical complexity and reactive potential. This document delves into its core physical

and chemical properties, outlines key synthetic and analytical considerations, and discusses its

potential applications, offering a foundational resource for scientists working with this versatile

building block.

Chemical Identity and Molecular Structure
2-Hydroxycyclopentanecarbaldehyde is a cyclic aldehyde bearing a hydroxyl group on the

adjacent carbon. The presence of two stereocenters (at C1 and C2) means the molecule can

exist as four possible stereoisomers (two enantiomeric pairs of diastereomers: (1R,2R),

(1S,2S), (1R,2S), and (1S,2R)). The specific stereochemistry is critical in asymmetric synthesis
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and will significantly influence the molecule's biological activity and interaction with other chiral

molecules.

The fundamental identification and structural details are summarized below.

Identifier Value Source

IUPAC Name
2-hydroxycyclopentane-1-

carbaldehyde
[1]

CAS Number 1080005-96-4 [1][2]

Molecular Formula C₆H₁₀O₂ [1]

Molecular Weight 114.14 g/mol [1]

Canonical SMILES C1CC(C(C1)O)C=O [1]

InChI Key
GPSUJFRHMYUDNV-

UHFFFAOYSA-N
[1]

graph "molecular_structure" {

layout=neato;

node [shape=plaintext, fontsize=12, fontname="sans-serif"];

edge [fontsize=10, fontname="sans-serif"];

// Nodes for atoms

C1 [label="C1", pos="0,1.2!", fontcolor="#202124"];

C2 [label="C2", pos="-1.1,0.6!", fontcolor="#202124"];

C3 [label="C3", pos="-1.1,-0.6!", fontcolor="#202124"];

C4 [label="C4", pos="0,-1.2!", fontcolor="#202124"];

C5 [label="C5", pos="1.1,-0.6!", fontcolor="#202124"];

C_ald [label="C", pos="1.1,2.1!", fontcolor="#202124"];

O_ald [label="O", pos="2.1,2.4!", fontcolor="#EA4335"];

H_ald [label="H", pos="0.4,2.8!", fontcolor="#202124"];

O_h [label="O", pos="-2.1,1.2!", fontcolor="#EA4335"];

H_h [label="H", pos="-2.8,1.5!", fontcolor="#202124"];

// Edges for bonds

C1 -- C2;
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C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C1;

C1 -- C_ald [label=" (CHO)"];

C_ald -- O_ald [style=double];

C_ald -- H_ald;

C2 -- O_h [label=" (OH)"];

O_h -- H_h;

}

Caption: Molecular structure of 2-Hydroxycyclopentanecarbaldehyde.

Physicochemical Properties
Experimentally determined physical properties for 2-Hydroxycyclopentanecarbaldehyde are

not widely published. However, computational models provide valuable estimates that guide its

handling and use in reaction design. For context, these are compared with the known

experimental values of its parent compound, cyclopentanecarbaldehyde.
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Property

2-
Hydroxycyclopenta
necarbaldehyde
(Computed)

Cyclopentanecarba
ldehyde
(Experimental)

Significance for the
Researcher

Molecular Weight 114.14 g/mol [1] 98.14 g/mol [3]

Foundational for all

stoichiometric

calculations.

Boiling Point Not available 140-141 °C[3]

The hydroxyl group

will increase the

boiling point due to

hydrogen bonding;

purification by

distillation would

require vacuum

conditions.

Density Not available 0.919 g/mL at 25 °C[3]

Expected to be slightly

higher than the parent

compound due to the

added oxygen atom.

XLogP3-AA 0.5[1] Not applicable

Indicates a relatively

low lipophilicity and

moderate water

solubility, useful for

selecting solvent

systems for reactions

and chromatography.

Hydrogen Bond Donor

Count
1[1] 0

The hydroxyl group

can act as a hydrogen

bond donor,

influencing solubility,

boiling point, and

interactions with polar

solvents or reagents.
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Hydrogen Bond

Acceptor Count
2[1] 1

Both the hydroxyl and

carbonyl oxygens can

accept hydrogen

bonds, enhancing its

affinity for protic

solvents.

Topological Polar

Surface Area
37.3 Å²[1] 17.1 Å²

A key descriptor for

predicting membrane

permeability in drug

development; the

value suggests

moderate cell

permeability.

Spectroscopic Characterization Profile
Definitive structural confirmation and purity assessment rely on a combination of spectroscopic

techniques. While a public spectral database for this specific molecule is not readily available,

its structural features allow for a confident prediction of its spectral signature.
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Technique Feature
Expected Chemical
Shift / Wavenumber

Rationale and
Expert
Interpretation

¹H NMR
Aldehydic proton (-

CHO)
δ 9.5 - 10.0 ppm

This proton is highly

deshielded by the

anisotropic effect of

the carbonyl double

bond, appearing in a

characteristic

downfield region,

typically as a doublet

due to coupling with

the C1 proton.

Carbinol proton (-CH-

OH)
δ 3.5 - 4.5 ppm

The chemical shift is

variable and depends

on solvent,

concentration, and

temperature due to

hydrogen bonding.

Hydroxyl proton (-OH)
δ 1.5 - 5.0 ppm

(broad)

The signal is often

broad and its position

is highly variable. It

may not show clear

coupling and can be

exchanged with D₂O.

Cyclopentane protons δ 1.2 - 2.5 ppm

These protons will

exhibit complex

splitting patterns

(multiplets) due to

diastereotopicity and

spin-spin coupling.

¹³C NMR Carbonyl carbon (-

CHO)

δ 195 - 205 ppm The sp²-hybridized

carbonyl carbon is

significantly
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deshielded and

appears far downfield.

Carbinol carbon (-CH-

OH)
δ 65 - 80 ppm

The carbon atom

bonded to the

hydroxyl group

appears in this

characteristic range.

Cyclopentane carbons δ 20 - 50 ppm

The remaining sp³-

hybridized ring

carbons will appear in

the aliphatic region.

IR Spectroscopy O-H stretch
3200 - 3600 cm⁻¹

(broad)

A strong, broad

absorption

characteristic of an

alcohol's hydrogen-

bonded hydroxyl

group.

C-H stretch

(aldehyde)

2700 - 2760 cm⁻¹ and

2800 - 2860 cm⁻¹

The presence of two

distinct, medium-

intensity peaks is a

hallmark of an

aldehyde C-H bond

and is useful for

distinguishing it from a

ketone.[4] This

doublet can arise from

Fermi resonance.[5]

C=O stretch

(aldehyde)

~1730 cm⁻¹ (strong) Saturated aliphatic

aldehydes typically

show a strong

carbonyl absorption in

this region.[4][6] Its

exact position can be

influenced by
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intramolecular

hydrogen bonding.

Mass Spectrometry Molecular Ion (M⁺) m/z = 114

The peak

corresponding to the

molecular weight.

McLafferty

Rearrangement
Not expected

This common

fragmentation

pathway requires a

gamma-hydrogen,

which is not available

in the required

conformation in this

cyclic structure.

Alpha-Cleavage m/z = 113, 85

Loss of the aldehydic

hydrogen (M-1) or the

entire formyl group

(M-29) are

characteristic

fragmentation patterns

for aldehydes.

Chemical Properties and Reactivity
The chemistry of 2-Hydroxycyclopentanecarbaldehyde is dominated by the interplay of its

two functional groups. This bifunctionality is the source of its utility in synthesis but also a key

consideration for its stability and handling.

Reactivity of the Aldehyde Group
The carbonyl group is electrophilic and susceptible to nucleophilic attack. Key reactions

include:

Oxidation: Can be readily oxidized to the corresponding 2-hydroxycyclopentane-1-carboxylic

acid using standard reagents like Tollens' reagent, Fehling's solution, or milder oxidants such

as buffered potassium permanganate.
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Reduction: The aldehyde can be selectively reduced to a primary alcohol (yielding

cyclopentane-1,2-diol) using reducing agents like sodium borohydride (NaBH₄). Stronger

agents like lithium aluminum hydride (LiAlH₄) would also reduce the aldehyde.

Nucleophilic Addition: It will undergo reactions typical of aldehydes, such as Wittig reactions

to form alkenes, Grignard reactions to form secondary alcohols, and the formation of imines,

oximes, and hydrazones.

Reactivity of the Hydroxyl Group
The secondary alcohol is nucleophilic and can undergo:

Esterification and Etherification: Reaction with acyl chlorides, anhydrides, or alkyl halides

(under basic conditions) to protect or modify the hydroxyl group.

Oxidation: Stronger oxidation (e.g., using chromic acid) would convert the secondary alcohol

to a ketone, yielding 2-oxocyclopentanecarbaldehyde, while also potentially oxidizing the

aldehyde. Selective protection of the aldehyde group would be necessary to achieve this

transformation cleanly.

Intramolecular Cyclization: Hemiacetal Formation
A crucial aspect of the chemistry of γ- and δ-hydroxy aldehydes is their propensity to exist in

equilibrium with their cyclic hemiacetal forms. 2-Hydroxycyclopentanecarbaldehyde, being a

γ-hydroxy aldehyde, can undergo intramolecular cyclization to form a bicyclic hemiacetal. This

equilibrium can impact its apparent reactivity and spectroscopic properties.

Expert Insight: The position of this equilibrium is influenced by solvent, temperature, and the

relative stereochemistry of the hydroxyl and aldehyde groups. In solution, particularly in the

absence of strongly interacting reagents, a significant population of the cyclic hemiacetal

may be present. This must be considered during spectroscopic analysis (e.g., disappearance

of the aldehyde proton in ¹H NMR) and when planning reactions, as the aldehyde may need

to be "trapped" from the equilibrium.

Caption: Equilibrium between the open-chain and cyclic hemiacetal forms.

Synthesis and Purification
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While specific, high-yield synthetic procedures for 2-Hydroxycyclopentanecarbaldehyde are

not extensively documented in general literature, its synthesis can be approached through

established organic chemistry transformations.

Hypothetical Synthetic Workflow
A plausible route would involve the controlled oxidation of a precursor diol.

Start: cis- or trans-Cyclopentane-1,2-dimethanol

Step 1: Selective Protection
(e.g., Trityl chloride, pyridine)

Protect one primary alcohol

Step 2: Oxidation
(e.g., PCC, DMP, or Swern Oxidation)

Oxidize remaining alcohol to aldehyde

Step 3: Deprotection
(e.g., mild acid)

Remove protecting group

Product: 2-Hydroxycyclopentanecarbaldehyde

Purification
(Silica Gel Chromatography)

Click to download full resolution via product page

Caption: A plausible workflow for the synthesis of 2-Hydroxycyclopentanecarbaldehyde.
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Protocol: Purification by Column Chromatography
Rationale: The moderate polarity of the molecule makes silica gel chromatography an ideal

method for purification, separating it from nonpolar starting materials and highly polar

byproducts.

Step 1: Adsorbent Preparation: Prepare a slurry of silica gel (230-400 mesh) in the initial,

low-polarity mobile phase. Pour into a column and allow to pack under slight pressure.

Step 2: Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane

or the mobile phase and load it carefully onto the top of the silica bed.

Step 3: Elution: Begin elution with a non-polar solvent (e.g., hexane or petroleum ether) and

gradually increase the polarity by adding a more polar solvent like ethyl acetate. A typical

gradient might be from 10% to 50% ethyl acetate in hexane.

Step 4: Fraction Collection: Collect fractions and monitor them by Thin Layer

Chromatography (TLC) using an appropriate stain (e.g., potassium permanganate or p-

anisaldehyde) to visualize the spots.

Step 5: Product Isolation: Combine the pure fractions (as determined by TLC) and remove

the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Safety, Handling, and Storage
No specific safety data sheet (SDS) for 2-Hydroxycyclopentanecarbaldehyde is available.

However, based on analogous compounds like cyclopentanecarbaldehyde and other hydroxy

aldehydes, the following precautions are mandated.[7][8][9]

Personal Protective Equipment (PPE): Wear chemical safety goggles, a lab coat, and nitrile

gloves. All handling should be performed in a well-ventilated chemical fume hood.[7]

Hazards:

Flammability: Assumed to be a flammable liquid, similar to other low-molecular-weight

aldehydes. Keep away from heat, sparks, and open flames.[7][10]
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Irritation: Likely to cause skin and serious eye irritation.[8][9] Avoid contact with skin and

eyes.

Inhalation: May cause respiratory tract irritation. Avoid breathing vapors.[7]

First Aid Measures:

Eyes: Immediately rinse with plenty of water for at least 15 minutes and seek medical

attention.[7]

Skin: Wash off immediately with soap and plenty of water.[10]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[10] Refrigeration may be

advisable to slow potential degradation or self-reaction.

Applications in Research and Drug Development
The value of 2-Hydroxycyclopentanecarbaldehyde lies in its role as a versatile chiral building

block.

Asymmetric Synthesis: The stereocenters and functional groups make it an excellent starting

point for the synthesis of complex, stereochemically-defined target molecules, including

natural products and pharmaceutical intermediates.

Carbocyclic Nucleoside Analogues: The cyclopentane ring is a core structure in many

carbocyclic nucleosides, which are antiviral agents. The hydroxyl and aldehyde groups

provide handles for introducing the nucleobase and modifying the "sugar" moiety.

Prostaglandin Synthesis: The five-membered ring is the core of prostaglandins. The

functional groups on this scaffold are suitably positioned for elaboration into the complex side

chains of these biologically active lipids.

Fragment-Based Drug Discovery: As a small, functionalized molecule, it can be used in

fragment-based screening to identify core structures that bind to biological targets.
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Conclusion
2-Hydroxycyclopentanecarbaldehyde is a molecule of significant synthetic potential. Its

properties are dictated by the presence of both an aldehyde and a hydroxyl group on a five-

membered ring, leading to a rich and complex reactivity profile, including the potential for

intramolecular hemiacetal formation. A thorough understanding of its physicochemical

properties, spectroscopic signatures, and requisite handling precautions is essential for any

researcher aiming to leverage this compound in the synthesis of novel chemical entities for

materials science, agrochemicals, or, most notably, the development of new therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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